Cas no 2309475-85-0 (1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride)

• Product Name: 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride
• CAS No: 2309475-85-0
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• CID: 5223544
• Update Time: 2025-10-29

1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride

• Inchi： 1S/C5H6F3N3.ClH/c1-11-2-3(5(6,7)8)10-4(11)9;/h2H,1H3,(H2,9,10);1H
• InChI Key： RRJXVZWQVZEFMS-UHFFFAOYSA-N
• SMILES： C(C1N=C(N)N(C)C=1)(F)(F)F.Cl

Additional information on 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride

1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine Hydrochloride: A Comprehensive Overview

1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride (CAS No: 2309475-85-0) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its imidazole ring structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. In 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride, the imidazole ring is substituted with a methyl group at position 1 and a trifluoromethyl group at position 4, with an amine group at position 2. This substitution pattern confers unique electronic and steric properties to the molecule, making it highly reactive in various chemical reactions.

Recent studies have highlighted the importance of trifluoromethyl-substituted imidazoles in medicinal chemistry. The trifluoromethyl group is known to enhance the lipophilicity of the molecule, which can improve drug absorption and bioavailability. Additionally, the methyl group at position 1 provides steric hindrance, which can influence the compound's reactivity and selectivity in biological systems.

The synthesis of 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride typically involves a multi-step process, including nucleophilic substitution, cyclization, and subsequent functionalization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing microwave-assisted synthesis or catalytic methods to enhance reaction efficiency.

In terms of applications, imidazole derivatives like this compound are widely used as intermediates in the synthesis of bioactive molecules. For instance, they can serve as templates for constructing complex heterocyclic frameworks or as ligands in metal-mediated catalysis. Recent advancements in asymmetric synthesis have further expanded the utility of such compounds in creating enantioselective pharmaceutical agents.

Moreover, 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride has shown promise in biological assays targeting various disease states. Its ability to modulate enzyme activity or bind to specific receptors makes it a valuable tool in drug discovery programs focused on cancer, inflammation, and neurodegenerative diseases.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound's structure and properties. These studies provide critical insights into its conformational flexibility, solubility profiles, and stability under different conditions.

In conclusion, 1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-amine hydrochloride (CAS No: 2309475-85-0) stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and reactivity make it an essential component in advancing chemical research and therapeutic development.